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Introduction

5-Bromonicotinaldehyde, also known as 5-bromo-3-pyridinecarboxaldehyde, is a pivotal
heterocyclic building block in the landscape of organic synthesis and medicinal chemistry. Its
structure, featuring a pyridine ring functionalized with both a reactive aldehyde group and a
bromine atom, offers a versatile scaffold for the construction of complex molecules. The
bromine atom serves as a convenient handle for cross-coupling reactions, while the aldehyde
group is amenable to a wide array of chemical transformations. This dual reactivity makes it an
invaluable precursor in the synthesis of novel pharmaceutical compounds, particularly in the
development of kinase inhibitors for therapeutic intervention in diseases such as cancer and
inflammatory disorders.[1][2] This technical guide provides a comprehensive overview of its
chemical identity, physicochemical properties, synthesis methodologies, and key applications.

History and Discovery

While 5-Bromonicotinaldehyde is a commercially available and widely utilized reagent today,
specific details regarding its initial discovery and first synthesis are not prominently
documented in readily accessible historical literature. The compound, identified by its CAS
Number 113118-81-3, appears in patents and scientific articles primarily from the late 20th
century onwards, often in the context of developing more complex molecules.[3][4] Its
emergence is closely tied to the growing interest in functionalized pyridine scaffolds for
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agrochemical and pharmaceutical research. Modern synthetic chemistry has since focused on

optimizing its preparation, leading to efficient and scalable methods.[2][5]

Physicochemical and Spectroscopic Data

The accurate characterization of 5-Bromonicotinaldehyde is crucial for its application in

synthesis. The following tables summarize its key physical, chemical, and spectroscopic

properties.

Table 1: Chemical Identifiers and Physical Properties

Identifier Type Value Reference(s)

CAS Number 113118-81-3 [4][6]
5-bromopyridine-3-

IUPAC Name [41[6]
carbaldehyde
5-Bromo-3-

Synonyms pyridinecarboxaldehyde, 3- [61[71[8]
Bromo-5-formylpyridine

Molecular Formula CeH4BrNO [61[7119]

Molecular Weight 186.01 g/mol [6]119]
White to off-white crystalline

Appearance ) [6][10]
powder or solid

Melting Point 96.0 to 102.0 °C [6][10]

Boiling Point 251.1 °C (Predicted) [1][10]

Density 1.683 g/cm? (Predicted) [1][10]
NGUVGKAEOFPLDT-

InChl Key [61[719]

UHFFFAOYSA-N

Table 2: Spectroscopic Data Summary
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Key Features and
Spectroscopy Reference(s)
Observed Values

Signals for aromatic protons
1H NMR and a significantly downfield [11]
aldehyde proton.

Distinct signals for the pyridine
13C NMR ring carbons and the carbonyl [11]

carbon.

Strong C=0 stretching band
FTIR (KBr) for the aldehyde, C-H [11]
stretching for the aromatic ring.

Molecular ion peak
Mass Spec. (El) corresponding to the [11]
compound's mass.

Experimental Protocols: Synthesis of 5-
Bromonicotinaldehyde

Several synthetic routes to 5-Bromonicotinaldehyde have been developed. The two primary
strategies involve a traditional multi-step synthesis starting from nicotinic acid and a more
recent, efficient one-pot synthesis from 3,5-dibromopyridine.[2]

Protocol 1: Modern One-Pot Synthesis from 3,5-
Dibromopyridine

This method, adapted from patent literature, offers high yield and milder reaction conditions,
making it suitable for industrial production.[5] It utilizes a Grignard reagent for a bromine-
magnesium exchange followed by formylation.

Logical Workflow for Synthesis from 3,5-Dibromopyridine
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Start:
Nicotinic Acid

Start:
3,5-Dibromopyridine
tep 1

i Bromination:

Grignard Formation: + Bra
+i-PrMgCl + SOCl2
+ TMEDA (stabilizer)
Solvent: THF L

i Intermediate 1:
5-Bromonicotinic Acid

Intermediate:
5-Bromo-3-pyridylmagnesium Chloride

tep 2

i Acyl Chloride Formation:
Formylation: + SOCIz or (COCI)2

+ DMF i

Intermediate 2:
Crude Product: 5-Bromonicotinoyl Chloride
After agueous workup

i Step 3

Purification: Reduction:
Pulping with + LIAIH(OtBu)s
Petroleum Ether/Ethyl Acetate (Mild Reducing Agent)

Final Product: Final Product:

5-Bromonicotinaldehyde 5-Bromonicotinaldehyde

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046077?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

. Binding

Cell Mimbrane

Inhibitor
(derived from Cytokine Receptor

5-Bromonicotinaldehyde)

\\I\nh bition 2. Activation

>

JAK

3. Phosphorylation

Cvoplasm

STAT

p-STAT

4. Dimerizatign

p-STAT Dimer

5. Nuclear Translocation
& DNA Binding

Nucleus

DNA

6. Activation

Gene Transcription

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046077?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

. Binding

Cell M%mbrane

Syk Inhibitor

(derived from Immune Receptor

(e.g., BCR, FcR)
/.

5-Bromonicotinaldehyde)

\
\

\
\ Inhibition
\

\

\\\ Cytopfasm

2. Recruitment &
Activation

Syk

3. Phosphorylatign

Downstream
Signaling Cascade
(e.g., MAPK, NF-kB)

4. Activation

Cellular Response:

Cytokine Release,
Proliferation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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